1-[3-(methylamino)propyl]-1,3-dihydro-2H-benzimidazol-2-one hydrochloride

• IUPAC Name: 3-[3-(methylamino)propyl]-1H-benzimidazol-2-one;hydrochloride
• InChI: InChI=1S/C11H15N3O.ClH/c1-12-7-4-8-14-10-6-3-2-5-9(10)13-11(14)15;/h2-3,5-6,12H,4,7-8H2,1H3,(H,13,15);1H
• InChI Key: XMVXVILMLUNSHB-UHFFFAOYSA-N
• Canonical SMILES: CNCCCN1C2=CC=CC=C2NC1=O.Cl
• Molecular Formula: C11H16ClN3O
• Molecular Weight: 241.72 g/mol

Description

“1-[3-(methylamino)propyl]-1,3-dihydro-2H-benzimidazol-2-one hydrochloride” is a chemical compound. It is also known as "3-[3-(methylamino)propyl]-1H-benzimidazol-2-one:hydrochloride". The compound is typically in the form of a powder.

Molecular Structure Analysis

The molecular formula of this compound is C11H16ClN3O. The InChI code is 1S/C13H17N3O.ClH/c1-10-13(17)16(9-5-8-14-2)12-7-4-3-6-11(12)15-10;/h3-4,6-7,14-15H,1,5,8-9H2,2H3;1H. This indicates the presence of carbon, hydrogen, nitrogen, oxygen, and chlorine atoms in the molecule.

Physical And Chemical Properties Analysis

This compound is typically in the form of a powder. The molecular weight is 241.72.

Scientific Research Applications

Synthesis and Chemical Properties

The compound 1-[3-(methylamino)propyl]-1,3-dihydro-2H-benzimidazol-2-one hydrochloride is a derivative within the broader chemical class of benzimidazoles, which have notable synthetic and chemical utilities. Benzimidazoles are synthesized through various methods, including the condensation of o-phenylenediamines with electrophilic reagents, showcasing their relevance in chemical synthesis for producing complex molecules with potential biological activities. The synthesis approaches for benzimidazoles, including the specified compound, are critical for developing new pharmaceuticals and materials with enhanced properties (Ibrahim, 2011).

Biological Applications

The biological significance of benzimidazole derivatives spans various domains, including antimicrobial, antiviral, and anticancer activities. Specifically, compounds like this compound, by virtue of being benzimidazole derivatives, are studied for their potential in treating diseases due to their ability to interact with biological targets. For example, benzimidazoles have been explored for their binding affinity to the minor groove of double-stranded DNA, indicating potential applications in gene expression studies and drug design. Such interactions highlight the therapeutic potential of benzimidazole derivatives in targeting specific biological pathways (Issar & Kakkar, 2013).

Anticancer Potential

The exploration of benzimidazole derivatives in cancer research is significant, focusing on their ability to inhibit cancer cell growth and proliferation. The structural versatility of benzimidazoles allows for the development of compounds with specific activities against cancer cells, including those related to this compound. Research on benzimidazole-based hybrids as anticancer agents provides valuable insights into their mechanism of action, including intercalation into DNA, inhibition of topoisomerases, and disruption of microtubule assembly, underscoring their potential in cancer chemotherapy (Akhtar et al., 2019).

Safety and Hazards

The compound is associated with certain hazards. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding contact with skin and eyes, and avoiding formation of dust and aerosols.